Cas no 130539-03-6 (benzyl (2R)-2-{(tert-butoxy)carbonylamino}-3-carbamoylpropanoate)

• Product Name: benzyl (2R)-2-{(tert-butoxy)carbonylamino}-3-carbamoylpropanoate
• CAS No: 130539-03-6
• MF: C₁₆H₂₂N₂O₅
• MW: 322.356284618378
• CID: 4587073
• PubChem ID: 14420403
• Update Time: 2025-05-25

benzyl (2R)-2-{(tert-butoxy)carbonylamino}-3-carbamoylpropanoate Chemical and Physical Properties

Names and Identifiers

• benzyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-carbamoylpropanoate
• Benzyl (2r)-2-([(tert-butoxy)carbonyl]amino)-3-carbamoylpropanoate
• SCHEMBL7965696
• benzyl(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-carbamoylpropanoate
• G71974
• AKOS015910573
• (R)-Benzyl 4-amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate
• Z1143441536
• 130539-03-6
• benzyl (2R)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate
• EN300-72027
• MFCD18089443
• benzyl (2R)-2-{(tert-butoxy)carbonylamino}-3-carbamoylpropanoate

• Inchi： 1S/C16H22N2O5/c1-16(2,3)23-15(21)18-12(9-13(17)19)14(20)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H2,17,19)(H,18,21)/t12-/m1/s1
• InChI Key： VNFPRPGXGYMAKL-GFCCVEGCSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)[C@@H](CC(N)=O)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 322.15287181g/mol
• Monoisotopic Mass: 322.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Additional information on benzyl (2R)-2-{(tert-butoxy)carbonylamino}-3-carbamoylpropanoate

Benzyl (2R)-2-{(tert-butoxy)carbonylamino}-3-carbamoylpropanoate: A Comprehensive Overview

Benzyl (2R)-2-{(tert-butoxy)carbonylamino}-3-carbamoylpropanoate, also known by its CAS Registry Number 130539-03-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of propanoic acid, with a unique stereochemistry at the second carbon atom, designated as the (2R) configuration. The molecule features a tert-butoxy carbonyl group attached to an amino group at the second carbon, along with a carbamoyl group at the third carbon. The benzyl ester group further enhances the compound's chemical complexity and potential biological activity.

The tert-butoxy carbonyl (Boc) group is a well-known protecting group in peptide synthesis, often used to safeguard amino groups during organic reactions. In this compound, the Boc group plays a crucial role in stabilizing the amino functionality while allowing for selective reactivity in subsequent transformations. The carbamoyl group, on the other hand, introduces additional hydrogen bonding capabilities, potentially influencing the compound's solubility and interaction with biological systems.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds. The (2R) configuration of this compound suggests that it may exhibit enantioselective interactions with target proteins or enzymes. Such stereochemical specificity is critical in drug design, where minor differences in molecular geometry can lead to significant variations in therapeutic efficacy and toxicity.

From a synthetic perspective, benzyl (2R)-2-{(tert-butoxy)carbonylamino}-3-carbamoylpropanoate can be prepared through a variety of routes. One common approach involves the selective protection and deprotection of amino groups using standard peptide coupling techniques. The use of benzyl esters as protecting groups for carboxylic acids is well-documented, making this compound amenable to large-scale synthesis and purification.

Recent advancements in analytical chemistry have enabled precise characterization of this compound using techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into the molecular structure and stereochemistry, ensuring that the compound meets rigorous quality control standards for use in research and development.

In terms of applications, benzyl (2R)-2-{(tert-butoxy)carbonylamino}-3-carbamoylpropanoate has shown promise in various areas of medicinal chemistry. For instance, its role as an intermediate in peptide synthesis has been explored in recent studies, where it serves as a key building block for constructing complex bioactive molecules. Additionally, its unique combination of functional groups makes it a valuable tool for studying enzyme kinetics and substrate specificity.

Emerging research has also focused on the potential pharmacological properties of this compound. Preclinical studies suggest that it may exhibit modulatory effects on key signaling pathways involved in inflammation and cellular proliferation. These findings underscore its potential as a lead compound for drug discovery efforts targeting chronic diseases such as cancer and autoimmune disorders.

The development of efficient synthetic routes for benzyl (2R)-2-{(tert-butoxy)carbonylamino}-3-carbamoylpropanoate remains an active area of investigation. Researchers are exploring novel catalytic methods and asymmetric synthesis techniques to enhance yield and enantioselectivity. Such advancements are critical for scaling up production to meet the demands of preclinical testing and eventual clinical trials.

In conclusion, benzyl (2R)-2-{(tert-butoxy)carbonylamino}-3-carbamoylpropanoate stands out as a versatile and intriguing compound with diverse applications in organic synthesis and pharmacology. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for advancing our understanding of molecular interactions and developing innovative therapeutic agents.